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Compound of Interest

Compound Name: beta-Apo-13-carotenone

CAS No.: 17974-57-1

Cat. No.: B1663481

Get Quote

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug

Development Professionals

Executive Summary & Hazard Causality
In the realm of apocarotenoid research, biological potency is frequently underestimated during

routine laboratory handling. β-Apo-13-carotenone (CAS# 17974-57-1) is not merely a structural

derivative of dietary β-carotene; it is a highly potent, naturally occurring antagonist of the

retinoid X receptor (RXRα)[1].

Operating at nanomolar affinities (7–8 nM), this compound actively competes with endogenous

ligands like 9-cis-retinoic acid (9cRA), forcing the RXRα receptor into a transcriptionally silent

tetrameric state[1]. Because it is a potent endocrine and transcriptional modulator, accidental

systemic exposure can severely disrupt cellular differentiation and metabolic signaling

pathways. This guide establishes a self-validating, fail-safe protocol for the handling,

reconstitution, and disposal of β-Apo-13-carotenone, ensuring absolute scientific integrity and

operator safety.
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Physicochemical Profile & The "Trojan Horse" Effect
To design an impenetrable Personal Protective Equipment (PPE) strategy, we must analyze the

compound's physical properties in the context of its experimental application.

β-Apo-13-carotenone is highly lipophilic and is typically reconstituted in organic solvents such

as Dimethyl Sulfoxide (DMSO)[2]. This creates a critical hazard vector: DMSO acts as a

chemical "Trojan horse," exponentially increasing the dermal permeability of any dissolved

solute. A splash of the DMSO-reconstituted stock solution on unprotected skin will carry the

potent RXRα antagonist directly through the epidermal barrier and into systemic circulation.

Quantitative Data Summary
Property Value / Specification

Operational Safety
Implication

CAS Number 17974-57-1
Essential for SDS cross-

referencing and waste logging.

Molecular Weight 258.4 g/mol

Low molecular weight

facilitates rapid transdermal

transport.

Primary Solvent DMSO

Drastically enhances skin

permeability; dictates glove

material.

Target Affinity ~7-8 nM (RXRα)

Extremely potent; micro-spills

can have macro-biological

effects.

Mechanistic Rationale: Why Exposure is Critical
Understanding why we protect ourselves reinforces strict operational compliance. The diagram

below illustrates the biological cascade triggered by β-Apo-13-carotenone exposure,

demonstrating why preventing systemic absorption is non-negotiable.
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Fig 1. Mechanistic pathway of β-Apo-13-carotenone illustrating its hazard as an RXRα

antagonist.
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Personal Protective Equipment (PPE) Specifications
Standard BSL-1/2 PPE is structurally insufficient when handling concentrated apocarotenoids

in DMSO. The following "armor" is required:

Hand Protection (Critical): Do NOT rely on a single layer of standard latex or thin nitrile.

DMSO permeates standard 4-mil nitrile gloves in less than 5 minutes[3].

Protocol:Double-glove. Wear an inner layer of extended-cuff nitrile (8 mil) and an outer

layer of butyl rubber (or heavy-duty nitrile if butyl is unavailable and exposure time is <5

mins)[3]. Change outer gloves immediately if a splash occurs.

Eye/Face Protection: Chemical splash goggles (ANSI Z87.1 compliant) are mandatory. If

handling volumes >50 mL or sonicating, a full face shield must be worn over the goggles.

Body Protection: A front-closing, fluid-resistant lab coat with knit cuffs. Ensure there is zero

exposed skin at the wrists by pulling the inner glove over the knit cuff.

Respiratory & Environmental Protection: Handle the dry powder and the concentrated stock

exclusively within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume

hood with an inward face velocity of 80-100 FPM.

Operational Workflow & Handling Protocol
Trustworthy protocols are self-validating systems. By following these exact steps, you ensure

both the chemical stability of the apocarotenoid and the absolute safety of the operator.

1. PPE Donning
(Double Nitrile/Butyl)

2. Fume Hood
(80-100 FPM)

3. Reconstitution
(DMSO Solvent)

4. Experimental
Application

5. Oxidative
Decontamination
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Fig 2. Step-by-step operational workflow for the safe handling and disposal of β-Apo-13-

carotenone.

Step-by-Step Reconstitution Methodology:
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Preparation: Don all specified PPE. Verify the fume hood's airflow calibration.

Thermal Equilibration: Allow the lyophilized β-Apo-13-carotenone vial to reach room

temperature in a desiccator. Causality: Opening a cold vial causes atmospheric moisture

condensation, which rapidly degrades the compound.

Solvent Transfer: Using a glass Hamilton syringe or a solvent-resistant positive-displacement

pipette, transfer the calculated volume of anhydrous DMSO to achieve the desired stock

concentration (typically 10 mM).

Dissolution: Gently vortex the sealed vial. Causality: Avoid sonication unless absolutely

necessary. Localized heating from ultrasonic waves can induce isomerization or degradation

of the polyene chain.

Aliquotting: Divide the stock into single-use amber glass vials (e.g., 10-20 µL aliquots).

Apocarotenoids are highly sensitive to light and freeze-thaw cycles.

Storage: Purge the headspace of the vials with argon or nitrogen gas to displace oxidative

oxygen, cap tightly, and store immediately at -80°C[2].

Decontamination & Disposal Plan
Apocarotenoids cannot be treated as standard biological waste. Their conjugated polyene

backbones must be chemically cleaved to neutralize their biological activity.

Spill Response (Inside the Fume Hood):
Containment: Immediately cover the spill with chemical absorbent pads.

Oxidative Neutralization: Apply a 10% sodium hypochlorite (bleach) solution directly to the

pads. Causality: Strong oxidizing agents effectively cleave the conjugated double bonds of

the carotenoid structure, destroying its ability to bind to the RXRα receptor[4].

Incubation: Allow a 15-minute contact time for complete chemical destruction.

Cleanup: Wipe inward from the edges of the spill. Wash the surface sequentially with 70%

ethanol (to remove organic residues) and distilled water.
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Chemical Disposal:
Solid Waste: All pipette tips, gloves, and absorbent pads that contacted the chemical must

be sealed in a secondary bag and placed in a designated hazardous chemical waste bin.

Liquid Waste: Collect all DMSO/β-Apo-13-carotenone solutions in a compatible, clearly

labeled, halogen-free organic waste container. Never pour apocarotenoid solutions down the

sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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operational-guide-handling-apo-13-carotenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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